Cas no 1569-60-4 (Sulcatol)

Sulcatol structure
Sulcatol structure
Product Name:Sulcatol
CAS No:1569-60-4
MF:C8O
MW:112.085001945496
MDL:MFCD00004561
CID:83793
PubChem ID:20745
Update Time:2025-04-18

Sulcatol Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-5-hepten-2-ol
    • (+/-)-6-Methyl-5-hepten-2-ol
    • Sulcatol
    • (R)-(-)-6-METHYL-5-HEPTEN-2-OL
    • 5-Hepten-2-ol,6-methyl
    • 6-methyl-5-hepten-2-o
    • 6-methylhept-5-en-2-ol
    • rac-Sulcatol
    • Coriander heptenol
    • (±)-6-Methyl-5-hepten-2-ol
    • MDL： MFCD00004561
    • Inchi： 1S/C8O/c1-7(2)5-4-6-8(3)9
    • InChI Key： ARKBSKLRPDLFHV-UHFFFAOYSA-N
    • SMILES： [C][C]([C][C]/[C]=C(\[C])/[C])[O] |^1:0,1,4,6,7,8,^4:2,3|
    • BRN： 1720073

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.844 g/mL at 25 °C(lit.)
  • Melting Point: -31.5°C (estimate)
  • Boiling Point: 78 °C/14 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:154.4°F
    Degrees Celsius:68°C
  • Refractive Index: n20/D 1.448(lit.)
  • Water Partition Coefficient: Soluble in Chloroform. Not miscible with water.
  • PSA: 20.23000
  • LogP: 2.11360
  • Solubility: Insoluble in water.
  • Vapor Pressure: 0.4±0.7 mmHg at 25°C

Sulcatol Security Information

  • Symbol: GHS08
  • Signal Word：Warning
  • Hazard Statement： H351
  • Warning Statement： P201-P202-P280-P308+P313-P405-P501
  • WGK Germany：3
  • Hazard Category Code： 36/37/38-40-67
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Risk Phrases：R40
  • Safety Term：S24/25
  • TSCA：Yes
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Sulcatol Pricemore >>

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Sulcatol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1569-60-4)(R)-(-)-6-METHYL-5-HEPTEN-2-OL
Order Number:sfd14503
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:1569-60-4)(R)-(-)-6-METHYL-5-HEPTEN-2-OL
sfd14503
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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